Cas no 121747-79-3 (Aconitane-1,7,8,14,16-pentol,20-ethyl-6-methoxy-4-(methoxymethyl)-, (1a,6b,14a,16b)- (9CI))
121747-79-3 structure
Product Name:Aconitane-1,7,8,14,16-pentol,20-ethyl-6-methoxy-4-(methoxymethyl)-, (1a,6b,14a,16b)- (9CI)
CAS No:121747-79-3
MF:C23H37NO7
MW:439.542387723923
CID:230001
Update Time:2025-04-19
Aconitane-1,7,8,14,16-pentol,20-ethyl-6-methoxy-4-(methoxymethyl)-, (1a,6b,14a,16b)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Aconitane-1,7,8,14,16-pentol,20-ethyl-6-methoxy-4-(methoxymethyl)-, (1a,6b,14a,16b)- (9CI)
- (+)-Macrocentridine
- 2H-12,3,6a-Ethanylylidene-7,9-methanonaphth[2,3-b]azocine,aconitane-1,7,8,14,16-pentol deriv.
- Alkaloid B, fromDelphinium macrocentrum
- Macrocentridine
-
- Inchi: 1S/C23H37NO7/c1-4-24-9-20(10-30-2)6-5-14(26)22-12-7-11-13(25)8-21(28,15(12)16(11)27)23(29,19(22)24)18(31-3)17(20)22/h11-19,25-29H,4-10H2,1-3H3/t11-,12-,13+,14-,15-,16-,17+,18+,19-,20-,21-,22-,23+/m1/s1
- InChI Key: OLEIIQFNFBXIQS-VQTORUAOSA-N
- SMILES: [C@@]12([C@]3(O)[C@@H]4[C@@H](C[C@@H]([C@H]4O)[C@@H](O)C3)[C@@]34[C@H]1N(CC)C[C@](CC[C@H]3O)(COC)[C@@H]4[C@@H]2OC)O
Computed Properties
- Exact Mass: 272.08309
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 31
- XLogP3: -1.255
Experimental Properties
- PSA: 52.54
Aconitane-1,7,8,14,16-pentol,20-ethyl-6-methoxy-4-(methoxymethyl)-, (1a,6b,14a,16b)- (9CI) Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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